Cas no 1610358-53-6 ((±)-Enitociclib)

• Product Name: (±)-Enitociclib
• CAS No: 1610358-53-6
• MF: C₁₉H₁₈F₂N₄O₂S
• MW: 404.433629512787
• MDL: MFCD31619237
• CID: 4608944
• PubChem ID: 74767009
• Update Time: 2025-05-24

(±)-Enitociclib Chemical and Physical Properties

Names and Identifiers

• (±)-BAY-1251152
• 5-fluoro-4-(4-fluoro-2-methoxyphenyl)-N-[4-[(methylsulfonimidoyl)methyl]pyridin-2-yl]pyridin-2-amine
• (+)-5-Fluoro-4-(4-fluoro-2-methoxyphenyl)-N-[4-[(S-methylsulfonimidoyl)methyl]pyridin-2-yl]pyridin-2-amine
• BAY1251152
• BCP29512
• BCP33292
• NSC802450
• (±)-Enitociclib
• (+/-)-BAY-1251152
• G60985
• (-)-5-Fluoro-4-(4-fluoro-2-methoxyphenyl)-N-[4-[(S-methylsulfonimidoyl)methyl]-2-pyridinyl]-2-pyridinamine
• 5-Fluoro-4-(4-fluoro-2-methoxyphenyl)-N-(4-(S-methylsulfonimidoylmethyl)pyridin-2-yl)pyridin-2-amine
• HY-103019E
• ((2-((5-Fluoro-4-(4-fluoro-2-methoxyphenyl)pyridin-2-yl)amino)pyridin-4-yl)methyl)(imino)(methyl)-l6-sulfanone
• DTXSID701110196
• CS-0028326
• NSC-802450
• (+/-)-BAY-1251152?
• (S)-((2-((5-Fluoro-4-(4-fluoro-2-methoxyphenyl)pyridin-2-yl)amino)pyridin-4-yl)methyl)(imino)(methyl)-l6-sulfanone
• DL-Enitociclib
• 1610358-53-6
• (-)-BAY-1251152
• MFCD31619237
• (-)-BAY-1251152;BAY-1251152; BAY 1251152; BAY1251152
• 1610358-59-2
• BAY-1251152; BAY 1251152; BAY1251152
• (+)-BAY-1251152
• (+)-Enitociclib
• CHEBI:231682
• YZCUMZWULWOUMD-UHFFFAOYSA-N
• BAY-1251152
• SCHEMBL15720569
• CS-1099519
• ( inverted exclamation markA)-Enitociclib
• ( inverted exclamation markA)-BAY-1251152
• MS-26910
• 1610358-56-9
• (rac)-5-fluoro-4-(4-fluoro-2-methoxyphenyl)-N-{4-[(S-methylsulfonimidoyl)methyl]pyridin-2-yl}pyridin-2-amine
• BDBM50553483
• (??)-Enitociclib
• F82152
• [5-Fluoro-4-(4-fluoro-2-methoxy-phenyl)-N-{4-[(S-methylsulfonimidoyl)methyl]pyridin-2-yl}pyridin-2-amine
• 5-fluoro-4-(4-fluoro-2-methoxyphenyl)-N-{4-[(S-methylsulfonimidoyl)methyl]pyridin-2-yl}pyridin-2-amine
• Enitociclib
• [(2-{[5-fluoro-4-(4-fluoro-2-methoxyphenyl)pyridin-2-yl]amino}pyridin-4-yl)methyl](imino)methyl-??-sulfanone
• (Inverted exclamation markA)-BAY-1251152
• HY-103019A
• EX-A2674-1
• (-)-Enitociclib
• BAY 1251152?
• 1610408-96-2
• AKOS040740628
• (-)-BAY-1251152?
• CHEMBL4756595
• F82122
• (+)-BAY-1251152; (+)-VIP152
• (R)-((2-((5-Fluoro-4-(4-fluoro-2-methoxyphenyl)pyridin-2-yl)amino)pyridin-4-yl)methyl)(imino)(methyl)-l6-sulfanone

• MDL： MFCD31619237
• Inchi： 1S/C19H18F2N4O2S/c1-27-17-8-13(20)3-4-14(17)15-9-19(24-10-16(15)21)25-18-7-12(5-6-23-18)11-28(2,22)26/h3-10,22H,11H2,1-2H3,(H,23,24,25)
• InChI Key： YZCUMZWULWOUMD-UHFFFAOYSA-N
• SMILES： S(C)(CC1C=CN=C(C=1)NC1C=C(C(=CN=1)F)C1C=CC(=CC=1OC)F)(=N)=O

Computed Properties

• Exact Mass: 404.11185333 g/mol
• Monoisotopic Mass: 404.11185333 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 619
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 96.3
• Molecular Weight: 404.4

(±)-Enitociclib Security Information

• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Additional information on (±)-Enitociclib

Introduction to (±)-Enitociclib and Its Significance in Modern Pharmaceutical Research

Chemical compounds play a pivotal role in the advancement of pharmaceutical research, particularly in the development of innovative therapeutic agents. One such compound, identified by the CAS number 1610358-53-6, is known as (±)-Enitociclib. This molecule has garnered significant attention in recent years due to its unique chemical structure and promising biological activities. (±)-Enitociclib belongs to a class of compounds that have shown potential in targeting critical cellular processes, making it a subject of extensive research in both academic and industrial settings.

The molecular structure of (±)-Enitociclib is characterized by its complex arrangement of atoms, which contributes to its distinct pharmacological properties. The presence of specific functional groups enhances its ability to interact with biological targets, thereby influencing cellular functions. This compound's dual enantiomeric form, denoted as (±), indicates that it exists as a mixture of both left-handed and right-handed isomers. Such stereochemical diversity often plays a crucial role in determining the efficacy and safety profile of pharmaceutical agents.

In recent years, (±)-Enitociclib has been studied for its potential applications in cancer therapy. Its ability to inhibit cyclin-dependent kinases (CDKs), which are essential for cell cycle progression, has made it a promising candidate for developing new anticancer drugs. CDKs are involved in various cellular processes, including DNA replication, transcription, and apoptosis. By modulating the activity of these kinases, (±)-Enitociclib can disrupt cancer cell proliferation, leading to cell cycle arrest and ultimately apoptosis.

One of the most compelling aspects of (±)-Enitociclib is its selectivity towards certain CDKs over others. This selectivity is crucial for minimizing side effects associated with broad-spectrum kinase inhibitors. Current research indicates that (±)-Enitociclib exhibits higher affinity for CDK9 and CDK2 compared to other CDKs. This preferential binding not only enhances its therapeutic potential but also reduces the likelihood of off-target effects, which are often a concern with small molecule inhibitors.

The development of (±)-Enitociclib has been supported by numerous preclinical studies that have demonstrated its efficacy in various cancer models. These studies have shown that when administered at optimal doses, (±)-Enitociclib can significantly reduce tumor growth and improve survival rates in animal models of human cancer. Furthermore, preliminary clinical trials have provided encouraging results, suggesting that (±)-Enitociclib may be a viable therapeutic option for patients with certain types of cancer.

Advances in computational chemistry and molecular modeling have also contributed to the understanding of (±)-Enitociclib's mechanism of action. These tools have allowed researchers to predict how the compound interacts with its target proteins at an atomic level. Such detailed insights are invaluable for designing next-generation inhibitors with improved potency and selectivity. Additionally, computational studies have helped identify key structural features responsible for the compound's pharmacological properties, guiding future modifications to enhance its therapeutic efficacy.

The synthesis of (±)-Enitociclib presents unique challenges due to its complex molecular architecture. However, advancements in synthetic chemistry have made it possible to produce this compound with high purity and yield. Techniques such as asymmetric synthesis and chiral resolution have been employed to obtain the desired enantiomeric mixture. These synthetic strategies not only ensure the quality of the final product but also pave the way for large-scale production, which is essential for clinical applications.

Regulatory considerations are another critical aspect of bringing (±)-Enitociclib into clinical use. Regulatory agencies require stringent testing to ensure the safety and efficacy of new pharmaceutical agents before they can be approved for human use. Researchers are currently working on gathering comprehensive data from preclinical and clinical trials to meet these regulatory requirements. The accumulation of such data will be instrumental in obtaining regulatory approval and making (±)-Enitociclib available to patients who may benefit from this novel therapeutic agent.

The future prospects of (±)-Enitociclib are promising, with ongoing research exploring new applications beyond cancer therapy. Studies suggest that this compound may also have potential in treating neurological disorders and inflammatory conditions by modulating relevant signaling pathways. The versatility of (±)-Enitociclib underscores its significance as a lead compound for further drug development efforts.

In conclusion, (±)-Enitociclib represents a significant advancement in pharmaceutical research due to its unique chemical properties and promising biological activities. Its ability to selectively inhibit CDKs makes it a valuable tool for developing new anticancer drugs. With continued research and development, (±)-Enitociclib has the potential to revolutionize treatment strategies for various diseases, offering hope for improved patient outcomes.